Cas no 106064-42-0 (Pentanoic acid, 3-hydroxy-5-(phenylmethoxy)-, butyl ester, (S)-)

• Product name: Pentanoic acid, 3-hydroxy-5-(phenylmethoxy)-, butyl ester, (S)-
• CAS No: 106064-42-0
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• CID: 1170477

Pentanoic acid, 3-hydroxy-5-(phenylmethoxy)-, butyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-hydroxy-5-(phenylmethoxy)-, butyl ester, (S)-
• Pentanoic acid, 3-hydroxy-5-(phenylmethoxy)-, butyl ester, (S)- (9CI)

• Inchi： 1S/C16H24O4/c1-2-3-10-20-16(18)12-15(17)9-11-19-13-14-7-5-4-6-8-14/h4-8,15,17H,2-3,9-13H2,1H3/t15-/m0/s1
• InChI Key： UKVLGHBOBJBBLI-HNNXBMFYSA-N
• SMILES： C(OCCCC)(=O)C[C@@H](O)CCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 280.16752

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 408.2±35.0 °C(Predicted)
• PSA: 55.76
• pka: 14.03±0.20(Predicted)